Cas no 1018443-34-9 (3-(azetidin-1-yl)pyrrolidine)

• Product Name: 3-(azetidin-1-yl)pyrrolidine
• CAS No: 1018443-34-9
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD12406960
• CID: 1131285
• PubChem ID: 53414699
• Update Time: 2025-06-08

3-(azetidin-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Azetidinyl)-pyrrolidine
• 3-(azetidin-1-yl)pyrrolidine
• DB-228269
• EN300-312655
• SCHEMBL12730863
• 3-(1-Azetidinyl)pyrrolidine
• 1018443-34-9
• DTXSID901310526

• MDL： MFCD12406960
• Inchi： 1S/C7H14N2/c1-4-9(5-1)7-2-3-8-6-7/h7-8H,1-6H2
• InChI Key： FHIICFSXQPELBP-UHFFFAOYSA-N
• SMILES： N1(CCC1)C1CNCC1

Computed Properties

• Exact Mass: 126.115698g/mol
• Monoisotopic Mass: 126.115698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 126.2g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(azetidin-1-yl)pyrrolidine

Recent Advances in the Application of 3-(azetidin-1-yl)pyrrolidine (CAS: 1018443-34-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(azetidin-1-yl)pyrrolidine (CAS: 1018443-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold, characterized by its azetidine and pyrrolidine rings, has been identified as a key structural motif in several bioactive molecules. Recent studies have highlighted its potential as a building block for the synthesis of novel therapeutic agents targeting various diseases, including neurological disorders, infectious diseases, and cancer.

One of the most notable applications of 3-(azetidin-1-yl)pyrrolidine is its role in the development of small-molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes, making them prime targets for drug discovery. Researchers have successfully incorporated this compound into the design of selective ligands for specific GPCR subtypes, demonstrating its utility in enhancing binding affinity and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-(azetidin-1-yl)pyrrolidine derivatives that exhibited potent activity against the dopamine D3 receptor, a target implicated in Parkinson's disease and schizophrenia.

In addition to its applications in GPCR modulation, 3-(azetidin-1-yl)pyrrolidine has also been explored as a scaffold for the development of enzyme inhibitors. Enzymes such as kinases and proteases play critical roles in disease pathways, and their inhibition is a common strategy in drug development. A 2023 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel kinase inhibitors featuring the 3-(azetidin-1-yl)pyrrolidine core. These inhibitors demonstrated promising activity against specific kinase targets involved in cancer cell proliferation, suggesting potential applications in oncology.

The pharmacokinetic properties of 3-(azetidin-1-yl)pyrrolidine derivatives have also been a focus of recent research. The compound's relatively small size and balanced lipophilicity contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. A study in Drug Metabolism and Disposition investigated the metabolic stability of several derivatives, revealing that modifications to the pyrrolidine ring could significantly impact their metabolic clearance rates. These findings are crucial for optimizing the drug-like properties of future candidates.

Despite these advancements, challenges remain in the application of 3-(azetidin-1-yl)pyrrolidine. For example, the stereochemistry of the compound can influence its biological activity, necessitating careful consideration during synthesis. Recent efforts have focused on developing stereoselective synthetic routes to access enantiomerically pure forms of the scaffold. A 2022 publication in Organic Letters detailed an asymmetric synthesis approach that achieved high enantiomeric excess, paving the way for more precise structure-activity relationship studies.

Looking ahead, the versatility of 3-(azetidin-1-yl)pyrrolidine (CAS: 1018443-34-9) positions it as a valuable tool in medicinal chemistry. Ongoing research is expected to expand its applications, particularly in the design of next-generation therapeutics with improved efficacy and safety profiles. Collaborative efforts between academic and industrial researchers will be essential to fully realize the potential of this promising scaffold.